Cas no 2092836-68-3 (Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl-
• CAS No: 2092836-68-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5254903
• Update Time: 2025-10-28

Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl-

• Inchi： 1S/C9H12N2O/c1-9(2)5-8(12)7-3-4-10-11(7)6-9/h3-4H,5-6H2,1-2H3
• InChI Key： XSDOKOVPVLFOPJ-UHFFFAOYSA-N
• SMILES： C12=CC=NN1CC(C)(C)CC2=O

Additional information on Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl-

Comprehensive Overview of Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl- (CAS No. 2092836-68-3)

The compound Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl- (CAS No. 2092836-68-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyridine core structure, combined with the 6,6-dimethyl substitution, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. This compound's structural features position it as a promising candidate for addressing unmet medical needs in areas such as oncology, neurodegenerative diseases, and metabolic disorders. Its dihydro-pyridinone moiety contributes to enhanced bioavailability, a critical factor in modern drug design that frequently appears in AI-driven drug discovery discussions.

The synthetic accessibility of Pyrazolo[1,5-a]pyridin-4(5H)-one derivatives has become a hot topic in medicinal chemistry forums, with many researchers exploring efficient green chemistry routes for its production. The 6,7-dihydro-6,6-dimethyl variant offers distinct stereoelectronic properties that influence molecular recognition processes, making it valuable for structure-activity relationship (SAR) studies. These characteristics frequently appear in searches related to fragment-based drug design and computational chemistry applications.

From a material science perspective, the compound's heteroaromatic system demonstrates interesting photophysical properties that could be exploited in organic electronics or sensor technologies. The pyridine-nitrogen atoms provide coordination sites that are being investigated for catalysis applications, particularly in asymmetric synthesis – a trending subject in sustainable chemistry research. These multidisciplinary applications make CAS 2092836-68-3 a recurring keyword in scientific literature searches.

Quality control aspects of Pyrazolo[1,5-a]pyridin-4(5H)-one, 6,7-dihydro-6,6-dimethyl- are frequently discussed in analytical chemistry circles, with particular emphasis on HPLC method development and spectroscopic characterization. The compound's stability under various conditions is a common search query, reflecting the pharmaceutical industry's growing focus on drug formulation science. Recent publications have highlighted its compatibility with continuous flow chemistry techniques, addressing current manufacturing efficiency concerns.

In the context of intellectual property landscape, this chemical entity appears in numerous patent applications related to biologically active compounds. The 6,6-dimethyl substitution pattern represents a strategic modification that often appears in structure-based drug design patent claims. Legal professionals and researchers frequently search for this CAS number when conducting freedom-to-operate analyses or prior art searches in therapeutic areas.

The environmental fate and biodegradation profile of Pyrazolo[1,5-a]pyridin-4(5H)-one derivatives have gained attention due to increased regulatory focus on green pharmaceuticals. Ecotoxicology studies of related structures often appear in discussions about benign by design approaches, making this compound class relevant to green chemistry metrics evaluations. These aspects align with growing public interest in environmentally friendly drug development.

Academic interest in this compound continues to grow, with the pyrazolo[1,5-a]pyridine core being featured in recent chemical biology studies exploring protein-ligand interactions. The 6,7-dihydro modification provides conformational constraints that are valuable for probing allosteric binding sites, a cutting-edge area in drug target research. Such applications frequently appear in searches related to next-generation therapeutics development.